Cas no 1439897-72-9 (N2-ethylpyridine-2,5-diamine dihydrochloride)

• Product Name: N2-ethylpyridine-2,5-diamine dihydrochloride
• CAS No: 1439897-72-9
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• CID: 6285871
• PubChem ID: 86276918
• Update Time: 2025-06-25

N2-ethylpyridine-2,5-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N2-ethylpyridine-2,5-diamine dihydrochloride
• 1439897-72-9
• AKOS026740964
• 2-N-ethylpyridine-2,5-diamine;dihydrochloride
• KS-8255
• N2-Ethylpyridine-2,5-diaminedihydrochloride
• EN300-177538

• MDL： MFCD26097052
• Inchi： 1S/C7H11N3.2ClH/c1-2-9-7-4-3-6(8)5-10-7;;/h3-5H,2,8H2,1H3,(H,9,10);2*1H
• InChI Key： JLSCQLMDYLTBCZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1C=CC(=CN=1)N)CC

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on N2-ethylpyridine-2,5-diamine dihydrochloride

Comprehensive Overview of N2-ethylpyridine-2,5-diamine dihydrochloride (CAS No. 1439897-72-9)

N2-ethylpyridine-2,5-diamine dihydrochloride (CAS No. 1439897-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and ethylamine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "N2-ethylpyridine-2,5-diamine dihydrochloride synthesis", "CAS 1439897-72-9 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern scientific discourse.

The molecular structure of N2-ethylpyridine-2,5-diamine dihydrochloride features a diamine functional group, which enhances its reactivity and utility in coupling reactions. This attribute makes it particularly valuable in the development of heterocyclic compounds, a class of molecules widely explored for their therapeutic potential. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such compounds, as they are often used to train machine learning models for predicting molecular interactions. Searches like "pyridine-based drug candidates 2024" and "diamine derivatives in medicinal chemistry" highlight the compound's alignment with cutting-edge research.

From a synthetic perspective, N2-ethylpyridine-2,5-diamine dihydrochloride is often employed in the preparation of ligands for metal-catalyzed reactions, a topic frequently queried as "pyridine ligands in catalysis". Its dihydrochloride salt form improves solubility, a critical factor in laboratory and industrial processes. The compound's stability under various pH conditions also makes it a candidate for studies in green chemistry, where researchers seek sustainable alternatives to traditional reagents. Queries such as "eco-friendly diamine synthesis" and "CAS 1439897-72-9 solubility data" underscore these practical considerations.

In the context of life sciences, N2-ethylpyridine-2,5-diamine dihydrochloride has been investigated for its role in modulating biological pathways. While not a drug itself, its structural motifs are prevalent in molecules targeting enzyme inhibition and receptor binding. This connection to precision medicine and personalized therapeutics aligns with popular search terms like "pyridine amines in oncology research" and "small molecule modulators 2024". The compound's CAS registry number (1439897-72-9) is often used in patent literature and regulatory documents, emphasizing its importance in intellectual property and compliance.

Quality control and analytical characterization of N2-ethylpyridine-2,5-diamine dihydrochloride rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a concern frequently raised in queries like "CAS 1439897-72-9 purity standards" and "analytical protocols for dihydrochloride salts". The compound's compatibility with high-throughput screening platforms also makes it a subject of interest in pharmaceutical automation, a rapidly growing field driven by demands for faster drug development cycles.

Looking ahead, the versatility of N2-ethylpyridine-2,5-diamine dihydrochloride positions it as a key player in emerging areas like bioconjugation and proteolysis-targeting chimeras (PROTACs). These applications resonate with trending searches such as "next-generation linker chemistry" and "PROTACs design principles". As the scientific community continues to explore the boundaries of molecular design, compounds like this will remain at the forefront of innovation, bridging the gap between theoretical research and practical solutions.